Cas no 77143-69-2 ([3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid)

[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid structure
77143-69-2 structure
Product Name:[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid
CAS No:77143-69-2
MF:C16H11BrO4
MW:347.160144090652
CID:1783371
PubChem ID:3059740
Update Time:2025-04-21

[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid
    • 2-[3-(4-bromophenyl)-2-oxo-3H-1-benzofuran-5-yl]acetic acid
    • 5-Benzofuranacetic acid, 2,3-dihydro-3-(4-bromophenyl)-2-oxo-
    • 77143-69-2
    • BRN 4513712
    • DTXSID20998399
    • 2,3-Dihydro-3-(4-bromophenyl)-2-oxo-5-benzofuranacetic acid
    • Inchi: 1S/C16H11BrO4/c17-11-4-2-10(3-5-11)15-12-7-9(8-14(18)19)1-6-13(12)21-16(15)20/h1-7,15H,8H2,(H,18,19)
    • InChI Key: FROHBUUEEHFKTR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(CC(=O)O)=CC1=2

Computed Properties

  • Exact Mass: 345.98407g/mol
  • Monoisotopic Mass: 345.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.6Ų
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